Thiamine Sulfate
Thiamine Sulfate
Brand Name:
Vulcanchem
CAS No.:
2380-61-2
VCID:
VC0117938
InChI:
InChI=1S/C12H16N4O4S2/c1-8-11(3-4-20-22(17,18)19)21-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H2-,13,14,15,17,18,19)
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOS(=O)(=O)[O-]
Molecular Formula:
C12H16N4O4S2
Molecular Weight:
344.404
Thiamine Sulfate
CAS No.: 2380-61-2
Reference Standards
VCID: VC0117938
Molecular Formula: C12H16N4O4S2
Molecular Weight: 344.404
CAS No. | 2380-61-2 |
---|---|
Product Name | Thiamine Sulfate |
Molecular Formula | C12H16N4O4S2 |
Molecular Weight | 344.404 |
IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl sulfate |
Standard InChI | InChI=1S/C12H16N4O4S2/c1-8-11(3-4-20-22(17,18)19)21-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H2-,13,14,15,17,18,19) |
Standard InChIKey | DXANYXRZRNXGSC-UHFFFAOYSA-N |
SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOS(=O)(=O)[O-] |
Synonyms | 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(sulfooxy)ethyl]thiazolium Inner Salt; Thiamine Hydrogen Sulfate Ester Inner Salt; |
PubChem Compound | 71468986 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume